Cas no 2034453-19-3 (N-[(4-methoxythian-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide)

• Product Name: N-[(4-methoxythian-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide
• CAS No: 2034453-19-3
• MF: C₁₅H₂₃NO₃S₂
• MW: 329.478021860123
• CID: 5552592
• Update Time: 2025-07-09

N-[(4-methoxythian-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxythian-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide

• Inchi： 1S/C15H23NO3S2/c1-13-4-3-5-14(10-13)11-21(17,18)16-12-15(19-2)6-8-20-9-7-15/h3-5,10,16H,6-9,11-12H2,1-2H3
• InChI Key： GJTGQDWXEYTZIC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)S(NCC1(OC)CCSCC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on N-[(4-methoxythian-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide

Comprehensive Overview of N-[(4-methoxythian-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide (CAS No. 2034453-19-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-[(4-methoxythian-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide (CAS No. 2034453-19-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its CAS number 2034453-19-3, belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities and therapeutic potential. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug discovery and development.

The chemical structure of N-[(4-methoxythian-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide features a methoxythian moiety linked to a methylphenyl group via a methanesulfonamide bridge. This arrangement imparts distinct physicochemical properties, making it a valuable candidate for further investigation. Recent studies have highlighted the importance of sulfonamide-based compounds in addressing various health challenges, aligning with current trends in precision medicine and targeted therapy. The compound's CAS registry number 2034453-19-3 ensures accurate identification in global chemical databases, facilitating collaborative research efforts.

One of the most frequently asked questions in scientific forums revolves around the synthesis pathway of N-[(4-methoxythian-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide. While detailed synthetic protocols are proprietary in many cases, published literature suggests multi-step organic reactions involving thiane derivatives and sulfonylation techniques. The growing demand for high-purity chemical intermediates in pharmaceutical manufacturing has further elevated interest in this compound. Its potential applications in enzyme inhibition and receptor modulation are particularly relevant to current research on metabolic disorders and inflammatory conditions.

From a commercial perspective, CAS 2034453-19-3 represents an important building block in medicinal chemistry. The compound's molecular weight and lipophilicity parameters make it suitable for drug-like molecule development, a key focus area in modern pharmacokinetic optimization. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this substance, ensuring compliance with stringent quality control standards in the pharmaceutical industry.

Environmental and safety considerations regarding N-[(4-methoxythian-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during research activities. The compound's stability profile and storage conditions are frequently discussed topics among chemical suppliers and research institutions.

Future research directions for 2034453-19-3 may explore its potential in structure-activity relationship (SAR) studies, particularly in comparison with other sulfonamide analogues. The scientific community continues to investigate novel applications of such compounds in bioconjugation techniques and prodrug development, areas experiencing rapid growth due to advancements in biopharmaceutical technologies. Patent databases reveal increasing intellectual property activity surrounding similar chemical entities, indicating their commercial viability.

For researchers seeking detailed technical specifications of N-[(4-methoxythian-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide, authoritative sources include SciFinder, Reaxys, and PubChem entries under CAS 2034453-19-3. These platforms provide comprehensive data on physicochemical properties, spectral information, and safety profiles, serving as invaluable resources for academic and industrial chemists alike. The compound's relevance to current drug discovery paradigms ensures its continued prominence in scientific literature and research initiatives worldwide.